![molecular formula C13H16FNOS B7514959 2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one](/img/structure/B7514959.png)
2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one
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Overview
Description
2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one, also known as 4F-POP, is a synthetic compound that belongs to the class of cathinones. Cathinones are a group of substances that stimulate the central nervous system, and they are often used as recreational drugs. However, the focus of
Scientific Research Applications
2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one has been used in scientific research to study its effects on the central nervous system. It has been found to act as a dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain. This property makes it a potential candidate for the treatment of Parkinson's disease, which is characterized by a loss of dopamine-producing neurons in the brain.
Mechanism of Action
The mechanism of action of 2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one involves its ability to inhibit the reuptake of dopamine. Dopamine is a neurotransmitter that is involved in the regulation of movement, emotion, and motivation. By increasing the levels of dopamine in the brain, this compound can enhance the activity of the dopaminergic system, which may have therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to increase locomotor activity in rats, which suggests that it has stimulant properties. It has also been found to increase the release of dopamine in the striatum, which is a region of the brain that is involved in movement control.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one in lab experiments is its ability to selectively target the dopamine transporter. This property makes it a useful tool for studying the dopaminergic system. However, one limitation is that it has a short half-life, which means that its effects may not be long-lasting.
Future Directions
There are several future directions for the scientific research on 2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one. One area of interest is its potential use as a treatment for Parkinson's disease. Another area of interest is its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 2-(4-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one involves the reaction of 4-fluorobenzyl chloride with thiophenol to produce 4-fluorobenzylthiol. This intermediate is then reacted with pyrrolidine and 1-bromo-3-chloropropane to produce this compound.
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNOS/c1-10(13(16)15-8-2-3-9-15)17-12-6-4-11(14)5-7-12/h4-7,10H,2-3,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMNXTITZFRHEJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCC1)SC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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